Cas no 2228819-05-2 (4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine)

• Product Name: 4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine
• CAS No: 2228819-05-2
• MF: C₇H₄Cl₂N₄
• MW: 215.039458274841
• CID: 6561370
• PubChem ID: 165635219
• Update Time: 2025-05-21

4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine
• 2228819-05-2
• EN300-1984010

• Inchi： 1S/C7H4Cl2N4/c8-6-5(4-1-10-2-11-4)7(9)13-3-12-6/h1-3H,(H,10,11)
• InChI Key： DAEQVUMTERZPEO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1=CN=CN1

Computed Properties

• Exact Mass: 213.9813015g/mol
• Monoisotopic Mass: 213.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine

Comprehensive Overview of 4,6-Dichloro-5-(1H-imidazol-4-yl)pyrimidine (CAS No. 2228819-05-2): Properties, Applications, and Industry Insights

4,6-Dichloro-5-(1H-imidazol-4-yl)pyrimidine (CAS No. 2228819-05-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine derivative combines a dichloropyrimidine core with an imidazole moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₇H₅Cl₂N₄, reflects a balanced hydrophobicity and reactivity, which is critical for drug discovery applications.

In recent years, the demand for imidazole-containing compounds like 4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "pyrimidine-based drug candidates" or "imidazole derivatives in medicinal chemistry," highlighting the compound's relevance in addressing antibiotic resistance and cancer therapeutics. The compound's chloro-substituents enhance its electrophilic character, enabling nucleophilic substitution reactions—a key feature for structural diversification.

From a synthetic perspective, CAS No. 2228819-05-2 serves as a pivotal building block in multicomponent reactions (MCRs), a trending topic in green chemistry. Users often inquire about "sustainable synthesis of heterocycles" or "atom-efficient pyrimidine modifications," aligning with the industry's shift toward eco-friendly methodologies. The compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in creating biaryl architectures, a structural motif prevalent in FDA-approved drugs.

Analytical characterization of 4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for pharmaceutical-grade applications. Discussions around "QC protocols for high-value intermediates" or "spectroscopic data interpretation" are common in online forums, reflecting end-users' need for reliable quality control measures. The compound's stability under inert atmospheres and sensitivity to moisture are also frequently addressed in technical FAQs.

Beyond pharmaceuticals, this pyrimidine-imidazole hybrid finds niche applications in material science, particularly in designing organic semiconductors and coordination polymers. With growing interest in "functional organic materials" and "molecular electronics," researchers explore its π-conjugated system for charge transport properties. Patent literature reveals its incorporation into light-emitting diodes (OLEDs), tying into the global push for energy-efficient technologies.

Regulatory and safety profiles of CAS 2228819-05-2 adhere to standard laboratory handling protocols, with SDS documentation emphasizing proper PPE usage. While not classified as hazardous under major chemical inventories, queries like "safe storage of halogenated pyrimidines" or "waste disposal best practices" indicate the community's focus on responsible chemical management. The compound's environmental persistence data remains an active area of study, coinciding with broader concerns about green chemistry metrics.

Market intelligence suggests steady growth in the availability of 4,6-dichloro-5-(1H-imidazol-4-yl)pyrimidine from specialized suppliers, with purity grades ranging from research (90-95%) to GMP levels. Procurement-related searches such as "bulk suppliers of imidazolyl pyrimidines" or "custom synthesis options" underscore its commercial viability. Recent publications (2020-2023) demonstrate its use in preclinical candidates targeting inflammatory pathways, further validating its industrial importance.